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This document provides a detailed guide for quantifying the messenger RNA (MRNA)
encapsulation efficiency within lipid nanoparticles (LNPs) formulated with the novel ionizable
lipid 4A3-SC8. Accurate determination of encapsulation efficiency is a critical quality attribute in
the development of mMRNA-based therapeutics and vaccines, ensuring proper dosage and
efficacy.

Introduction

Lipid nanoparticles have emerged as a leading platform for the delivery of nucleic acid
therapeutics, including mRNA. The ionizable lipid component is a key determinant of the LNP's
delivery efficiency. 4A3-SC8 is a novel ionizable amino lipid that has shown significant promise
for the delivery of various RNA modalities. A crucial step in the characterization of 4A3-SC8
LNPs is the precise measurement of mMRNA encapsulation efficiency, which is the percentage
of mMRNA successfully enclosed within the lipid shell. This application note details the widely
used RiboGreen® assay for this purpose and provides protocols for accurate and reproducible
measurements.
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Data Presentation

The following table summarizes representative data on the characterization of 4A3-SC8 LNPs
with varying lipid compositions. High encapsulation efficiencies are consistently achieved with
4A3-SC8 formulations.

Molar
Ratio Encapsul
Formulati lonizable Helper Cholester PEG- (lonizable ation
on ID Lipid Lipid ol Lipid :Helper:C  Efficiency
holestero (%)
I:PEG)
4A3-SC8- DMG- 38.5:30:30:
4A3-SC8 DOPE Cholesterol >85
F1 PEG2000 15
4A3-SC8- DMG- 38.5:30:30:
4A3-SC8 DSPC Cholesterol >90
F2 PEG2000 15
4A3-SC8- DMG- 38.5:30:30:
4A3-SC8 DOPC Cholesterol >85
F3 PEG2000 15
4A3-SC8- DMG- 50:10:38.5:
4A3-SC8 DOPE Cholesterol >90
F4 PEG2000 15

Note: The data presented are representative and may vary depending on the specific

formulation process and analytical methods used.

Experimental Protocols

The most common method for quantifying mRNA encapsulation efficiency in LNPs is the

RiboGreen® (or equivalent fluorescent dye) assay.[1] This method relies on a fluorescent dye

that exhibits a significant increase in fluorescence intensity upon binding to nucleic acids. By

measuring the fluorescence with and without lysing the LNPs, the amount of free

(unencapsulated) and total MRNA can be determined, respectively.

Principle of the RiboGreen® Assay for Encapsulation
Efficiency
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The assay is based on the differential accessibility of the RiboGreen® dye to encapsulated
versus unencapsulated mRNA. In the absence of a lysing agent, the dye can only bind to the
free mRNA on the exterior of the LNPs. Upon addition of a surfactant, such as Triton™ X-100,
the LNPs are disrupted, releasing the encapsulated mRNA and allowing the dye to bind to the
total MRNA population.

Intact LNPs Lysed LNPs
4A3-SC8 LNP
(mRNA encapsulated)
Lyses LNPs
RiboGreen Dye RiboGreen Dye Lysed 4A3-SC8 LNP

Binds to free mMRNA

Free mRNA
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Principle of the RiboGreen® assay for EE%.

Materials and Reagents
e 4A3-SC8 LNP-mRNA samples

e Quant-iT™ RiboGreen® RNA Assay Kit (or equivalent)
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o RiboGreen® reagent

o TE buffer (10 mM Tris-HCI, 1 mM EDTA, pH 7.5)

e Triton™ X-100 (2% v/v solution in nuclease-free water)
* Nuclease-free water

 mMRNA standard of known concentration

o Black, flat-bottom 96-well microplate

o Fluorescence microplate reader (Excitation: ~480 nm, Emission: ~520 nm)

Experimental Workflow

The following diagram illustrates the general workflow for determining mRNA encapsulation
efficiency.
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Workflow for mMRNA encapsulation efficiency assay.
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Detailed Protocol

1. Preparation of Reagents:

RiboGreen® Working Solution: Dilute the concentrated RiboGreen® reagent 1:200 in TE
buffer. Prepare this solution fresh and protect it from light.

MRNA Standard Curve: Prepare a series of mRNA standards in TE buffer, ranging from O
pg/mL to 2 pg/mL.

Triton™ X-100 Working Solution: Prepare a 2% (v/v) solution of Triton™ X-100 in nuclease-
free water.

. Sample Preparation:

Dilute the 4A3-SC8 LNP-mRNA samples in TE buffer to a concentration that falls within the
range of the mRNA standard curve. A 100-fold dilution is often a good starting point.

. Assay Procedure:
Standard Curve:
o Pipette 50 pL of each mRNA standard into duplicate wells of the 96-well plate.
o Add 50 pL of the RiboGreen® working solution to each well.
LNP Samples:

o For Total mRNA: In duplicate wells, pipette 50 uL of the diluted LNP-mRNA sample. Add
50 pL of the 2% Triton™ X-100 working solution. Mix gently and incubate for 10 minutes at
37°C to ensure complete lysis of the LNPs.

o For Free mRNA: In separate duplicate wells, pipette 50 pL of the diluted LNP-mRNA
sample. Add 50 pL of TE buffer.

o Add 50 pL of the RiboGreen® working solution to all sample wells.

Incubation and Measurement:
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o Incubate the plate for 5 minutes at room temperature, protected from light.

o Measure the fluorescence intensity using a microplate reader with excitation at
approximately 480 nm and emission at approximately 520 nm.

Calculation of Encapsulation Efficiency

e Generate a Standard Curve: Plot the fluorescence intensity of the mRNA standards against
their known concentrations. Perform a linear regression to obtain the equation of the line (y =
mx + c), where y is the fluorescence intensity and x is the mRNA concentration.

o Determine mMRNA Concentrations:

o Use the standard curve equation to calculate the concentration of "Total mMRNA" from the
fluorescence readings of the Triton™ X-100 treated samples.

o Use the standard curve equation to calculate the concentration of "Free mRNA" from the
fluorescence readings of the samples treated with TE buffer only.

e Calculate Encapsulation Efficiency (%EE):

%EE = ( (Total mRNA concentration - Free mRNA concentration) / Total mRNA concentration
) * 100

Conclusion

The RiboGreen® assay is a robust and sensitive method for determining the mRNA
encapsulation efficiency in 4A3-SC8 LNPs. By following the detailed protocol outlined in this
application note, researchers can obtain accurate and reproducible data, which is essential for
the optimization of LNP formulations and for ensuring the quality and consistency of mRNA-
based therapeutics and vaccines. Consistent achievement of high encapsulation efficiency is a
key indicator of a well-formulated 4A3-SC8 LNP system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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